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Accessing and Downloading Datasets from
Plastics Biodegradation Databases

Application Note & Protocol

For researchers, scientists, and professionals in drug development engaged in the study of
microbial plastic biodegradation, direct access to comprehensive datasets is crucial. This
document provides detailed instructions on how to access and download data from the Plastics
Microbial Biodegradation Database (PMBD) and offers a direct download protocol for the
PlasticDB, a related and valuable resource.

Plastics Microbial Biodegradation Database (PMBD)

The Plastics Microbial Biodegradation Database (PMBD) is a valuable resource containing
manually curated information on microorganisms and enzymes involved in the biodegradation
of plastics.[1] It provides detailed entries on microorganism-plastic relationships and the genes
involved.[1][2]

Data Access Protocol for PMBD

Direct bulk download of the entire PMBD dataset is not currently supported through its web
interface.[1][2][3] Instead, data is accessible through browsing and searching functionalities.

Protocol for Data Retrieval from PMBD:
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» Navigate to the PMBD Website: Access the database through its official portal.

o Browse Data: Utilize the main menu to browse through different categories, such as
"Microorganism" or "Enzyme." This allows for a survey of the available data.

o Search for Specific Entries: Use the search bar to query the database for specific
microorganisms, plastics, or enzymes of interest.

e Manual Data Extraction: Once the desired information is located, you will need to manually
copy and paste the data from the web page into a local file (e.g., a spreadsheet or text
document).

Quantitative Data Summary from PMBD

The PMBD contains a significant amount of curated data. The table below summarizes the key
guantitative information available within the database.[1][2]

Data Type Quantity
Microorganism-Plastic Relationships 949
Genes Involved in Biodegradation 79
Automatically Annotated Enzyme Sequences >8000

PlasticDB: A Downloadable Alternative

For researchers requiring downloadable datasets, PlasticDB is an excellent resource that
provides direct download links for its curated data on microorganisms and proteins associated
with plastic biodegradation.[4][5]

Downloadable Datasets from PlasticDB

PlasticDB offers several datasets for direct download, providing flexibility for various research
applications.[4][6]
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Dataset File Format Description

A comprehensive file
Microorganisms and Metadata Raw Text File containing all collated data
from scientific literature.[6]

Contains all protein sequences

Protein Sequences FASTA ) )
available in the database.
Contains all protein structure
Protein Structure Predictions Gziped File predictions generated by

AlphaFold2.[6]

Protocol for Downloading Datasets from PlasticDB

The following protocol outlines the steps to download datasets directly from the PlasticDB
website.

o Access the PlasticDB Website: Navigate to the main page of the PlasticDB database.

e Locate the "Download" Section: On the main menu, find and click on the "Download data"
link.[4]

o Select the Desired Dataset: On the download page, you will find links for "Microorganisms
and Metadata," "Protein Sequences," and "Protein Structure Predictions."

o Initiate the Download: Click the "Download" button corresponding to the dataset you wish to
acquire. The file will be saved to your local computer.

Experimental Workflow for Data Utilization

The following diagram illustrates a typical workflow for utilizing the downloaded data from
PlasticDB in a research context.
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Data Acquisition from PlasticDB
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Workflow for utilizing downloaded data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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